molecular formula C8H8ClNO4S B8685221 2-Amino-4-chloro-5-methylsulphonylbenzoic acid

2-Amino-4-chloro-5-methylsulphonylbenzoic acid

Cat. No. B8685221
M. Wt: 249.67 g/mol
InChI Key: ZJEXWVPJSAXGPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05849796

Procedure details

50 g of 2,4-dichloro-5-methylsulphonylbenzoic acid [obtainable in accordance with Ex. 2] are heated in an autoclave, at 180° and under a pressure of 30 bar for 12 h, together with 500 ml of a 32% aqueous solution of ammonia. The reaction mixture is then poured onto ice, acidified with conc. HCl and extracted by boiling with methanol. 2-Amino-4-chloro-5-methylsulphonylbenzoic acid is obtained, m.p. 284°-286°.
Quantity
50 g
Type
reactant
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
Cl[C:2]1[CH:10]=[C:9]([Cl:11])[C:8]([S:12]([CH3:15])(=[O:14])=[O:13])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].[NH3:16].Cl>>[NH2:16][C:2]1[CH:10]=[C:9]([Cl:11])[C:8]([S:12]([CH3:15])(=[O:14])=[O:13])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5]

Inputs

Step One
Name
Quantity
50 g
Type
reactant
Smiles
ClC1=C(C(=O)O)C=C(C(=C1)Cl)S(=O)(=O)C
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
N
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
The reaction mixture is then poured onto ice
EXTRACTION
Type
EXTRACTION
Details
extracted

Outcomes

Product
Name
Type
product
Smiles
NC1=C(C(=O)O)C=C(C(=C1)Cl)S(=O)(=O)C

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.